Cas no 90947-07-2 (1-Hydroxyisoquinoline-5-carbonitrile)

• Product Name: 1-Hydroxyisoquinoline-5-carbonitrile
• CAS No: 90947-07-2
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD22375645
• CID: 1028972
• PubChem ID: 42609183
• Update Time: 2025-06-15

1-Hydroxyisoquinoline-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,2-dihydroisoquinoline-5-carbonitrile
• 1-Hydroxyisoquinoline-5-carbonitrile
• 1-oxo-2H-isoquinoline-5-carbonitrile
• SCHEMBL1015590
• AS-44138
• 1-oxo-1,2-dihydro-5-isoquinolinecarbonitrile
• 90947-07-2
• AKOS015919083
• FT-0659836
• DTXSID60654947
• AB92270
• MFCD22375645
• KQUKHTDJZHDLBP-UHFFFAOYSA-N
• A843678
• 5-Cyano-1-hydroxyisoquinoline, 5-Cyano-1-hydroxy-2-azanaphthalene
• DB-291499

• MDL： MFCD22375645
• Inchi： 1S/C10H6N2O/c11-6-7-2-1-3-9-8(7)4-5-12-10(9)13/h1-5H,(H,12,13)
• InChI Key： KQUKHTDJZHDLBP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C#N)C=2C=CN1

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.056 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-Hydroxyisoquinoline-5-carbonitrile

Introduction to 1-Hydroxyisoquinoline-5-carbonitrile (CAS No. 90947-07-2)

1-Hydroxyisoquinoline-5-carbonitrile, with the CAS number 90947-07-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a hydroxyl group and a cyano group in its structure imparts distinct chemical and biological properties, making it a valuable candidate for various scientific investigations.

The chemical structure of 1-Hydroxyisoquinoline-5-carbonitrile consists of a fused benzene and pyridine ring system, with a hydroxyl group at the 1-position and a cyano group at the 5-position. This arrangement provides a scaffold that can be modified to explore different pharmacological effects. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and interaction with biological targets, while the cyano group contributes to its electronic properties and reactivity.

Recent studies have highlighted the potential of 1-Hydroxyisoquinoline-5-carbonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro experiments demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-Hydroxyisoquinoline-5-carbonitrile has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and ERK, two critical kinases that are often dysregulated in cancer. These findings suggest that 1-Hydroxyisoquinoline-5-carbonitrile could be further developed as a novel anticancer drug.

The pharmacokinetic properties of 1-Hydroxyisoquinoline-5-carbonitrile have also been studied to assess its suitability for drug development. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, its low toxicity profile in preclinical studies indicates that it may be safe for human use.

In terms of synthetic methods, several approaches have been reported for the preparation of 1-Hydroxyisoquinoline-5-carbonitrile. One common method involves the condensation of 2-cyanoacetamide with 4-hydroxybenzaldehyde followed by cyclization under acidic conditions. Another approach utilizes palladium-catalyzed coupling reactions to construct the isoquinoline core. These synthetic routes provide flexibility in large-scale production and allow for the introduction of various substituents to optimize the compound's biological activity.

The potential applications of 1-Hydroxyisoquinoline-5-carbonitrile extend beyond inflammation and cancer. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that it can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, which are hallmarks of these conditions. These results open up new avenues for therapeutic intervention in neurodegenerative disorders.

In conclusion, 1-Hydroxyisoquinoline-5-carbonitrile (CAS No. 90947-07-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments across multiple disease areas.